Cas no 2137030-40-9 ((1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine)

• Product Name: (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine
• CAS No: 2137030-40-9
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5255355
• Update Time: 2025-06-12

(1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine
• Cyclohexanamine, 1-ethyl-3,3,5-trimethyl-, (1R,5R)-

• Inchi： 1S/C11H23N/c1-5-11(12)7-9(2)6-10(3,4)8-11/h9H,5-8,12H2,1-4H3/t9-,11-/m1/s1
• InChI Key： KJGSWJCGDJBBJR-MWLCHTKSSA-N
• SMILES： N[C@]1(CC)C[C@H](C)CC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine

Overview of (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine (CAS No. 2137030-40-9)

(1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine (CAS No. 2137030-40-9) is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of cyclohexylamines and is characterized by its specific stereochemistry, which plays a crucial role in its biological activity and reactivity.

The (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine molecule features a cyclohexane ring with three methyl groups and an ethyl group attached at specific positions. The presence of these substituents, along with the chiral centers at the 1 and 5 positions, imparts distinct conformational stability and chemical reactivity to the compound. These properties make it an attractive candidate for various synthetic transformations and as a building block in the development of new pharmaceuticals.

Recent studies have highlighted the importance of chiral amines in the synthesis of bioactive molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine can serve as an efficient chiral auxiliary in asymmetric synthesis, leading to high enantioselectivity in the formation of complex organic molecules. This finding underscores the compound's potential as a key intermediate in the production of enantiomerically pure drugs.

In addition to its synthetic utility, (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine has shown promise in pharmaceutical research. A recent review article in Pharmaceutical Research discussed the role of cyclohexylamines in modulating various biological pathways. Specifically, this compound has been investigated for its potential as a ligand for G protein-coupled receptors (GPCRs), which are important targets for drug discovery. Preliminary studies have indicated that (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine can interact with specific GPCRs, potentially leading to therapeutic applications in areas such as neurodegenerative diseases and pain management.

The physical and chemical properties of (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine have also been extensively studied. It is a colorless liquid with a characteristic amine odor and is soluble in common organic solvents such as ethanol and dichloromethane. The compound's stability under various conditions has been evaluated to ensure its suitability for long-term storage and use in laboratory settings.

Safety considerations are paramount when handling (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles and ensuring adequate ventilation in the laboratory environment.

The synthesis of (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry. One common synthetic route involves the asymmetric hydrogenation of a prochiral ketone followed by reductive amination to introduce the amine functionality. Advances in catalytic asymmetric synthesis have significantly improved the efficiency and yield of this process.

In conclusion, (1R,5R)-1-ethyl-3,3,5-trimethylcyclohexan-1-amine (CAS No. 2137030-40-9) is a versatile chiral compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and biological activity make it an important molecule for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and production of new drugs.